Cas no 1314077-71-8 (Ethyl 4-methyl-1H-indole-7-carboxylate)

• Product Name: Ethyl 4-methyl-1H-indole-7-carboxylate
• CAS No: 1314077-71-8
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 1036398
• PubChem ID: 54672043
• Update Time: 2025-06-12

Ethyl 4-methyl-1H-indole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-methyl-1H-indole-7-carboxylate
• DB-343004
• DTXSID60715603
• Ethyl4-methyl-1H-indole-7-carboxylate
• 1314077-71-8
• 1H-Indole-7-carboxylic acid, 4-Methyl-, ethyl ester

• MDL： MFCD20921658
• Inchi： 1S/C12H13NO2/c1-3-15-12(14)10-5-4-8(2)9-6-7-13-11(9)10/h4-7,13H,3H2,1-2H3
• InChI Key： LLYHCIYDJPIZSQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=C(C)C2C=CNC=21)=O

Computed Properties

• Exact Mass: 203.095
• Monoisotopic Mass: 203.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.1A^2
• XLogP3: 2.6

Additional information on Ethyl 4-methyl-1H-indole-7-carboxylate

Recent Advances in the Application of Ethyl 4-methyl-1H-indole-7-carboxylate (CAS: 1314077-71-8) in Chemical Biology and Pharmaceutical Research

Ethyl 4-methyl-1H-indole-7-carboxylate (CAS: 1314077-71-8) has recently emerged as a promising scaffold in medicinal chemistry, with multiple studies highlighting its potential as a building block for bioactive compounds. This indole derivative has attracted significant attention due to its structural versatility and demonstrated biological activities. Recent literature reveals growing interest in this compound as a key intermediate for the synthesis of novel therapeutic agents targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing selective kinase inhibitors. Researchers utilized Ethyl 4-methyl-1H-indole-7-carboxylate as a core structure to create a series of compounds showing potent inhibition against specific cancer-related kinases. The study reported IC50 values in the low micromolar range for several derivatives, with one analog showing particular promise in preclinical models of breast cancer.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) described the synthesis and evaluation of novel indole-based antimicrobial agents derived from this compound. The research team modified the ethyl ester moiety while maintaining the 4-methylindole core, resulting in compounds with significant activity against drug-resistant bacterial strains. Molecular docking studies suggested these derivatives interact with essential bacterial enzymes, providing a potential mechanism for their observed effects.

The compound's physicochemical properties have also been the subject of recent investigation. A 2024 computational study published in Molecular Pharmaceutics analyzed the drug-likeness and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile of Ethyl 4-methyl-1H-indole-7-carboxylate and its derivatives. The results indicated favorable characteristics for central nervous system penetration, suggesting potential applications in neurological disorder drug development.

Ongoing research continues to explore the synthetic versatility of this compound. Recent patent applications (2023-2024) disclose novel synthetic routes to Ethyl 4-methyl-1H-indole-7-carboxylate that improve yield and purity while reducing production costs. These advancements are particularly significant as they address previous challenges in large-scale synthesis, potentially facilitating broader research and development applications.

In conclusion, Ethyl 4-methyl-1H-indole-7-carboxylate (1314077-71-8) represents a valuable chemical entity with demonstrated potential across multiple therapeutic areas. The growing body of research suggests this compound will continue to play an important role in drug discovery efforts, particularly in oncology, infectious diseases, and CNS disorders. Future studies will likely focus on optimizing its derivatives for improved potency, selectivity, and pharmacokinetic properties.